N-cyclohexyl-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: N-cyclohexyl-2-(3,4-dimethylphenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C23H32N4OS/c1-16-9-10-18(15-17(16)2)20-21(29-3)26-23(25-20)11-13-27(14-12-23)22(28)24-19-7-5-4-6-8-19/h9-10,15,19H,4-8,11-14H2,1-3H3,(H,24,28)
• InChI Key: RDEQAXKJAXUKKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3(CCN(CC3)C(=O)NC4CCCCC4)N=C2SC)C
• Molecular Formula: C23H32N4OS
• Molecular Weight: 412.6 g/mol

Description

N-cyclohexyl-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C23H32N4OS and its molecular weight is 412.6. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-(3,4-dimethylphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

This compound falls within the class of substances that are explored for their unique structural characteristics and reactivity, contributing to the synthesis of various heterocyclic compounds. Notably, reactions involving similar structures have been utilized to create diverse chemical entities. For example, the synthesis of azocines and related compounds through reactions involving dimethyl tricyclo[4,2,2,02,5]deca-3,7,9-triene-7,8-dicarboxylate and ethyl 5,6-diphenyl-1,2,4-triazine-3-carboxylate demonstrates the flexibility of these ring systems and their potential for generating structurally complex molecules J. Elix, W. S. Wilson, R. Warrener, & I. Calder (1972). Additionally, the reaction of 5,6-diamino-1,3-dimethyluracil with arylideneacetones and cyclohexanones to yield triazaspiro[4.5]dec-1-ene-6,8,10-triones highlights the synthetic versatility of similar structures N. N. Kolos, V. A. Chebanov, & V. Orlov (1999).

Antiviral Applications

A new series of compounds closely related to the specified chemical structure, particularly N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamides, have been synthesized and evaluated for their antiviral properties. These compounds have demonstrated activity against influenza A virus, showcasing the potential of such molecules in the development of new antiviral agents Çağla Begüm Apaydın, Merve Tansuyu, Z. Cesur, L. Naesens, & Füsun Göktaş (2021).

Anticancer and Antidiabetic Applications

Research into spirothiazolidinones, a class of compounds related to the one mentioned, has indicated significant potential in anticancer and antidiabetic treatments. One study describes the synthesis and evaluation of spirothiazolidinones analogs, revealing promising anticancer activities against human breast and liver carcinoma cell lines, as well as potent antidiabetic properties E. M. Flefel, W. El-Sofany, R. A. Al-Harbi, & M. El-Shahat (2019).